3,3,5-Trimethylcyclohexanol 3,3,5-Trimethylcyclohexanol 3,3,5-trimethylcyclohexanol is a secondary alcohol that is cyclohexanol substituted by two methyl groups at the 3-position and one methyl group at the 5-position. It exhibits inhibitory activity against HMG-CoA reductase ( EC 1.1.1.34/EC 1.1.1.88). It has a role as an EC 1.1.1.34/EC 1.1.1.88 (hydroxymethylglutaryl-CoA reductase) inhibitor. It is a member of cyclohexanols and a secondary alcohol.
Dihydroisophorol, also known as homomenthol or cyclonol, belongs to the class of organic compounds known as cyclohexanols. Cyclohexanols are compounds containing an alcohol group attached to a cyclohexane ring. Dihydroisophorol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Dihydroisophorol can be converted into cyclandelate. Dihydroisophorol has a cool, mentholic, and mint taste.
Brand Name: Vulcanchem
CAS No.: 116-02-9
VCID: VC0090689
InChI: InChI=1S/C9H18O/c1-7-4-8(10)6-9(2,3)5-7/h7-8,10H,4-6H2,1-3H3
SMILES: CC1CC(CC(C1)(C)C)O
Molecular Formula: C9H18O
Molecular Weight: 142.24 g/mol

3,3,5-Trimethylcyclohexanol

CAS No.: 116-02-9

Main Products

VCID: VC0090689

Molecular Formula: C9H18O

Molecular Weight: 142.24 g/mol

3,3,5-Trimethylcyclohexanol - 116-02-9

CAS No. 116-02-9
Product Name 3,3,5-Trimethylcyclohexanol
Molecular Formula C9H18O
Molecular Weight 142.24 g/mol
IUPAC Name 3,3,5-trimethylcyclohexan-1-ol
Standard InChI InChI=1S/C9H18O/c1-7-4-8(10)6-9(2,3)5-7/h7-8,10H,4-6H2,1-3H3
Standard InChIKey BRRVXFOKWJKTGG-UHFFFAOYSA-N
SMILES CC1CC(CC(C1)(C)C)O
Canonical SMILES CC1CC(CC(C1)(C)C)O
Boiling Point 195.6 °C
198 °C
Colorform LIQ
Density 0.878 @ 40 °C/20 °C
Flash Point 165 °F OC
Melting Point 46.55 °C
37.0 °C
Physical Description Liquid; OtherSolid
PelletsLargeCrystals
Solid
Colourless crystals; menthol-like camphorous odou
Description 3,3,5-trimethylcyclohexanol is a secondary alcohol that is cyclohexanol substituted by two methyl groups at the 3-position and one methyl group at the 5-position. It exhibits inhibitory activity against HMG-CoA reductase ( EC 1.1.1.34/EC 1.1.1.88). It has a role as an EC 1.1.1.34/EC 1.1.1.88 (hydroxymethylglutaryl-CoA reductase) inhibitor. It is a member of cyclohexanols and a secondary alcohol.
Dihydroisophorol, also known as homomenthol or cyclonol, belongs to the class of organic compounds known as cyclohexanols. Cyclohexanols are compounds containing an alcohol group attached to a cyclohexane ring. Dihydroisophorol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Dihydroisophorol can be converted into cyclandelate. Dihydroisophorol has a cool, mentholic, and mint taste.
Solubility SLIGHTLY SOL IN WATER
Insoluble in water; soluble in oils
Soluble at room temperature (in ethanol)
Synonyms 3,3,5-trimethylcyclohexanol
3,3,5-trimethylcyclohexanol, (cis)-isomer
3,3,5-trimethylcyclohexanol, (trans)-isomer
cis-3,3,5-trimethylcyclohexanol
Vapor Density 4.9 (AIR= 1)
Vapor Pressure 0.1 MM HG @ 20 °C
PubChem Compound 8298
Last Modified Nov 11 2021
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